Cas no 764-49-8 ((prop-2-en-1-ylsulfanyl)carbonitrile)

(prop-2-en-1-ylsulfanyl)carbonitrile structure
764-49-8 structure
Product Name:(prop-2-en-1-ylsulfanyl)carbonitrile
CAS No:764-49-8
MF:C4H5NS
MW:99.1541993618011
MDL:MFCD01680362
CID:563816
PubChem ID:69816
Update Time:2025-04-19

(prop-2-en-1-ylsulfanyl)carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid,2-propen-1-yl ester
    • ALLYL THIOCYANATE
    • 3-Thiocyanato-1-propene
    • 3-Thiocyanato-propen
    • Allylrhodanid
    • Allylthiocyanat
    • Thiocyanic acid allyl
    • Thiocyanic acid allyl ester
    • thiocyanic acid,2-propenyl ester
    • Thiocyansaeure-allylester
    • (prop-2-en-1-ylsulfanyl)carbonitrile
    • NS00042049
    • 2-Propenyl thiocyanate, 9CI
    • AKOS006279843
    • Allylrhodanid [German]
    • Allylthiocyanate
    • prop-2-enyl thiocyanate
    • EN300-3428770
    • EINECS 212-126-5
    • IFVYHJRLWCUVBB-UHFFFAOYSA-N
    • 764-49-8
    • Allylrhodamide
    • Prop-2-en-1-yl thiocyanate
    • BRN 1739294
    • Thiocyanic acid, 2-propenyl ester
    • 3-thiocyanatoprop-1-ene
    • Thiocyanic acid, allyl ester
    • DTXSID00870765
    • CHEBI:183082
    • allyliso thiocyanate
    • MDL: MFCD01680362
    • Inchi: 1S/C4H5NS/c1-2-3-6-4-5/h2H,1,3H2
    • InChI Key: IFVYHJRLWCUVBB-UHFFFAOYSA-N
    • SMILES: S(C#N)CC=C

Computed Properties

  • Exact Mass: 99.01430
  • Monoisotopic Mass: 99.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.1A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.0560
  • Boiling Point: 161°C
  • Flash Point: 51.8°C
  • Refractive Index: 1.5306 (estimate)
  • PSA: 49.09000
  • LogP: 1.38668

(prop-2-en-1-ylsulfanyl)carbonitrile Security Information

  • Storage Condition:The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials

(prop-2-en-1-ylsulfanyl)carbonitrile Pricemore >>

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